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Compound of Interest

Compound Name: 3-Fluorophenol

Cat. No.: B1196323 Get Quote

Technical Support Center: 3-Fluorophenol
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the safe handling and storage of 3-
Fluorophenol in a laboratory setting.

Physical and Chemical Properties
The following table summarizes the key quantitative data for 3-Fluorophenol for easy

reference and comparison.
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Property Value Source

CAS Number 372-20-3 [1][2][3][4]

Molecular Formula C₆H₅FO [3][4]

Molecular Weight 112.10 g/mol [3][4][5]

Appearance
Clear colorless to light yellow-

brownish liquid
[3][6]

Melting Point 8-12 °C [6][7]

Boiling Point 178 °C [6][7]

Density 1.238 g/mL at 25 °C [6][7]

Flash Point 160 °F (71 °C) [7]

Water Solubility Insoluble [6][7]

pKa 9.29 at 25 °C [7]

Stability
Stable under normal

conditions.
[6]

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 3-Fluorophenol?

A1: 3-Fluorophenol is a combustible liquid and is harmful if swallowed, inhaled, or in contact

with skin. It causes skin irritation and serious eye irritation.[1] It is also harmful to aquatic life

with long-lasting effects.

Q2: What are the recommended storage conditions for 3-Fluorophenol?

A2: Store 3-Fluorophenol in a tightly closed container in a dry, cool, and well-ventilated place.

[1][3] Keep it away from heat, sparks, and open flames.[3] It should be stored locked up and

apart from foodstuff containers or incompatible materials.[1][3]

Q3: What materials are incompatible with 3-Fluorophenol?
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A3: 3-Fluorophenol is incompatible with strong oxidizing agents, acid chlorides, and acid

anhydrides.[3][8][6]

Q4: What personal protective equipment (PPE) should be worn when handling 3-
Fluorophenol?

A4: When handling 3-Fluorophenol, you should wear protective gloves, protective clothing,

and eye/face protection (safety goggles or a face shield).[1][3] All handling should be done in a

chemical fume hood to avoid inhalation.[3]

Q5: What should I do in case of accidental exposure to 3-Fluorophenol?

A5:

Skin Contact: Immediately wash the affected area with plenty of soap and water.[1][3]

Remove contaminated clothing and wash it before reuse. Seek medical attention if skin

irritation occurs.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek immediate medical attention.[3]

Inhalation: Move the person to fresh air and keep them comfortable for breathing. Call a

poison center or doctor if you feel unwell.[1]

Ingestion: Rinse mouth with water. Do NOT induce vomiting.[1] Call a poison center or doctor

immediately.[3]

Q6: How should I dispose of 3-Fluorophenol waste?

A6: Dispose of contents and container to an approved waste disposal plant in accordance with

local, regional, and national regulations.[1][3] Do not let the product enter drains.
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Issue Possible Cause Recommended Action

The 3-Fluorophenol has turned

a yellow or brown color.

Exposure to air or light over

time can cause discoloration.

While slight discoloration may

not affect reactivity in all cases,

it is best to use a fresh,

colorless sample for sensitive

reactions. Store the chemical

in a dark place and under an

inert atmosphere if possible.

The 3-Fluorophenol has

solidified in the container.

The melting point of 3-

Fluorophenol is near room

temperature (8-12 °C).

Gently warm the container in a

water bath to melt the solid. Do

not use a direct heat source.

An unexpected reaction or

fuming is observed when

mixing 3-Fluorophenol with

another reagent.

This could be due to an

incompatibility with the other

reagent, such as a strong

oxidizing agent.

Immediately stop the addition

of the reagent. If safe to do so,

move the reaction to a fume

hood and ensure proper

ventilation. Review the Safety

Data Sheet for

incompatibilities.

Skin or eye irritation occurs

despite wearing PPE.

This may indicate a tear in a

glove, a splash that went

around safety glasses, or

improper PPE for the task.

Immediately follow the first-aid

procedures for skin or eye

contact. Review and upgrade

your PPE if necessary.

Experimental Protocols
General Protocol for a Reaction Using 3-Fluorophenol
This protocol outlines the safe handling of 3-Fluorophenol in a typical laboratory reaction.

1. Preparation and Precautionary Measures:

Conduct a thorough risk assessment before starting the experiment.
Ensure a chemical fume hood is available and functioning correctly.
Have an eyewash station and safety shower readily accessible.[9]
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Gather all necessary PPE, including chemical-resistant gloves, a lab coat, and chemical
safety goggles.
Prepare all necessary glassware and reagents.

2. Handling and Dispensing 3-Fluorophenol:

Perform all manipulations of 3-Fluorophenol inside a chemical fume hood.
If the 3-Fluorophenol has solidified, gently warm the container in a water bath to melt it.
Carefully measure the required amount of 3-Fluorophenol using a glass pipette or syringe.
Clean any spills immediately with an appropriate absorbent material.

3. Reaction Setup and Execution:

Set up the reaction apparatus within the fume hood.
Slowly add the 3-Fluorophenol to the reaction mixture as per the specific experimental
procedure.
Monitor the reaction for any signs of unexpected reactivity.

4. Work-up and Purification:

Quench the reaction carefully according to the established protocol.
Perform all extractions and purification steps within the fume hood.

5. Waste Disposal:

Collect all waste containing 3-Fluorophenol in a designated, properly labeled hazardous
waste container.[10]
Dispose of the waste according to institutional and local regulations.
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Caption: Workflow for the safe handling of 3-Fluorophenol.
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Identify Issue

Troubleshooting Steps

Problem Encountered?

Discoloration? Solidified? Unexpected Reaction? Personal Exposure?
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Store Properly Gently Warm in Water Bath
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Caption: Decision tree for troubleshooting common issues with 3-Fluorophenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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